Cas no 692-31-9 (2-Buten-1-amine, N,N-dimethyl-)

• Product Name: 2-Buten-1-amine, N,N-dimethyl-
• CAS No: 692-31-9
• MF: C₆H₁₃N
• MW: 99.1741216182709
• CID: 392018
• Update Time: 2024-01-29

2-Buten-1-amine, N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-amine, N,N-dimethyl-

• Inchi： 1S/C6H13N/c1-4-5-6-7(2)3/h4-5H,6H2,1-3H3/b5-4+
• InChI Key： YEZFZWKMYVDWFK-SNAWJCMRSA-N
• SMILES： C(N(C)C)/C=C/C

Computed Properties

• Exact Mass: 99.10489
• Monoisotopic Mass: 99.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 55.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• PSA: 3.24